Cas no 1216465-73-4 (N,N-diethyl-2-[4-(2-fluorophenyl)piperazin-1-yl]quinoxaline-6-sulfonamide)

• Product Name: N,N-diethyl-2-[4-(2-fluorophenyl)piperazin-1-yl]quinoxaline-6-sulfonamide
• CAS No: 1216465-73-4
• MF: C₂₂H₂₆FN₅O₂S
• MW: 443.537546634674
• CID: 5392439
• Update Time: 2025-05-27

N,N-diethyl-2-[4-(2-fluorophenyl)piperazin-1-yl]quinoxaline-6-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N,N-diethyl-2-[4-(2-fluorophenyl)piperazin-1-yl]quinoxaline-6-sulfonamide

• Inchi： 1S/C22H26FN5O2S/c1-3-28(4-2)31(29,30)17-9-10-19-20(15-17)24-16-22(25-19)27-13-11-26(12-14-27)21-8-6-5-7-18(21)23/h5-10,15-16H,3-4,11-14H2,1-2H3
• InChI Key： NHLWIJWOCBAVIQ-UHFFFAOYSA-N
• SMILES： N1=C2C(C=C(S(N(CC)CC)(=O)=O)C=C2)=NC=C1N1CCN(C2=CC=CC=C2F)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on N,N-diethyl-2-[4-(2-fluorophenyl)piperazin-1-yl]quinoxaline-6-sulfonamide

N,N-diethyl-2-[4-(2-fluorophenyl)piperazin-1-yl]quinoxaline-6-sulfonamide (CAS No. 1216465-73-4): A Comprehensive Overview

N,N-diethyl-2-[4-(2-fluorophenyl)piperazin-1-yl]quinoxaline-6-sulfonamide (CAS No. 1216465-73-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of quinoxaline derivatives, which are known for their diverse biological activities, including antitumor, antimicrobial, and anti-inflammatory properties. The unique structural features of this compound, particularly the presence of a fluorophenyl piperazine moiety and a sulfonamide group, contribute to its pharmacological profile and make it an attractive candidate for further research and development.

The chemical structure of N,N-diethyl-2-[4-(2-fluorophenyl)piperazin-1-yl]quinoxaline-6-sulfonamide is characterized by a quinoxaline core, which is a bicyclic aromatic system consisting of a benzene ring fused with a pyrazine ring. The substitution at the 2-position with a sulfonamide group and the 4-position of the piperazine ring with a 2-fluorophenyl group imparts specific biological activities to the molecule. The fluorine atom in the phenyl ring enhances the lipophilicity and metabolic stability of the compound, while the sulfonamide group contributes to its binding affinity to various biological targets.

Recent studies have highlighted the potential of N,N-diethyl-2-[4-(2-fluorophenyl)piperazin-1-yl]quinoxaline-6-sulfonamide as an antitumor agent. In vitro assays have shown that this compound exhibits potent cytotoxic activity against various cancer cell lines, including those derived from lung, breast, and colon cancers. The mechanism of action is believed to involve the inhibition of key signaling pathways that are crucial for cancer cell proliferation and survival. For instance, it has been reported that this compound can effectively inhibit the PI3K/Akt/mTOR pathway, which is frequently dysregulated in many types of cancer.

In addition to its antitumor properties, N,N-diethyl-2-[4-(2-fluorophenyl)piperazin-1-yl]quinoxaline-6-sulfonamide has also shown promising antimicrobial activity. Studies have demonstrated that this compound possesses broad-spectrum antibacterial activity against both Gram-positive and Gram-negative bacteria. The sulfonamide group in the molecule is thought to play a crucial role in this activity by interfering with bacterial folic acid synthesis, which is essential for bacterial growth and replication.

The anti-inflammatory potential of N,N-diethyl-2-[4-(2-fluorophenyl)piperazin-1-yl]quinoxaline-6-sulfonamide has also been explored. In vivo studies using animal models have shown that this compound can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This property makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of N,N-diethyl-2-[4-(2-fluorophenyl)piperazin-1-yl]quinoxaline-6-sulfonamide have been extensively studied to assess its suitability for clinical applications. Preclinical data indicate that this compound has favorable oral bioavailability and a reasonable half-life, which are important factors for drug development. Additionally, it has been shown to exhibit low toxicity in animal models, suggesting a favorable safety profile.

Clinical trials are currently underway to evaluate the safety and efficacy of N,N-diethyl-2-[4-(2-fluorophenyl)piperazin-1-yl]quinoxaline-6-sulfonamide in human subjects. Early results from phase I trials have been promising, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing this compound into later stages of clinical development.

In conclusion, N,N-diethyl-2-[4-(2-fluorophenyl)piperazin-1-yl]quinoxaline-6-sulfonamide (CAS No. 1216465-73-4) represents a promising candidate in the field of medicinal chemistry due to its diverse biological activities and favorable pharmacokinetic properties. Ongoing research continues to uncover new applications for this compound, further highlighting its potential as a therapeutic agent in various medical conditions.